Cas no 224313-88-6 (methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate)

• Product Name: methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• CAS No: 224313-88-6
• MF: C₈H₆N₂O₄S
• MW: 226.209240436554
• MDL: MFCD02177460
• CID: 3083449
• PubChem ID: 135454198
• Update Time: 2025-06-11

methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl ester
• methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• F2135-0226
• CS-0450074
• ZIA31388
• methyl 7-hydroxy-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• CHEMBL3410175
• EN300-236250
• 7-HYDROXY-5-OXO-5H-THIAZOLO[3,2-A]PYRIMIDINE-6-CARBOXYLIC ACID METHYL EST+
• 848-007-5
• 224313-88-6
• methyl 7-hydroxy-5-oxo-5H-(1,3)thiazolo(3,2-a)pyrimidine-6-carboxylate
• AKOS005208120
• methyl 7-hydroxy-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• MDL： MFCD02177460
• Inchi： 1S/C8H6N2O4S/c1-14-7(13)4-5(11)9-8-10(6(4)12)2-3-15-8/h2-3,11H,1H3
• InChI Key： JXSKXPJOBSNLGP-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C(C(=O)OC)=C(N=C12)O)=O

Computed Properties

• Exact Mass: 226.00482785Da
• Monoisotopic Mass: 226.00482785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

Methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate (CAS No. 224313-88-6): A Comprehensive Overview

Methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate, identified by its CAS number 224313-88-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the thiazolo[3,2-a]pyrimidine scaffold, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The structural framework of methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate encompasses a fused ring system consisting of a thiazole ring and a pyrimidine ring. This unique arrangement contributes to its distinct chemical properties and biological interactions. The presence of hydroxyl and carboxyl functional groups further enhances its reactivity and potential utility in synthetic chemistry and drug design.

In recent years, there has been a growing interest in thiazolo[3,2-a]pyrimidine derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds have shown promise as inhibitors of key enzymes and pathways involved in cancer progression, inflammation, and infectious diseases. The specific configuration of methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate makes it a valuable candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as an anti-cancer agent. Preclinical studies have indicated that derivatives of the thiazolo[3,2-a]pyrimidine scaffold can interfere with critical cellular processes such as DNA replication and cell cycle regulation. The hydroxyl and carboxyl groups in methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate may facilitate interactions with target proteins, leading to the induction of apoptosis or inhibition of tumor growth.

Moreover, the compound has shown promise in combating inflammation and immune-related disorders. Research has demonstrated that thiazolo[3,2-a]pyrimidine derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The structural features of methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate make it a suitable candidate for developing novel anti-inflammatory therapies.

In the realm of infectious diseases, this compound has also been explored for its potential antimicrobial properties. Studies have suggested that thiazolo[3,2-a]pyrimidine derivatives can disrupt bacterial cell wall synthesis or inhibit viral replication. The unique chemical profile of methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate positions it as a promising candidate for developing new strategies against resistant pathogens.

The synthesis of methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as cyclization reactions and functional group transformations are crucial in constructing the desired heterocyclic framework.

In conclusion, methyl 7-hydroxy-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate (CAS No. 224313-88-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to evolve, this compound holds great promise for contributing to the discovery of novel therapeutic agents.